Cas no 615581-25-4 (methyl 2-(4-oxobutyl)benzoate)

• Product Name: methyl 2-(4-oxobutyl)benzoate
• CAS No: 615581-25-4
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 4069152
• PubChem ID: 11030988
• Update Time: 2025-08-05

methyl 2-(4-oxobutyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(4-oxobutyl)-, methyl ester
• methyl 2-(4-oxobutyl)benzoate
• 615581-25-4
• SCHEMBL13824365
• EN300-1791767

• Inchi： 1S/C12H14O3/c1-15-12(14)11-8-3-2-6-10(11)7-4-5-9-13/h2-3,6,8-9H,4-5,7H2,1H3
• InChI Key： NLADAYDTGCXOOV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1CCCC=O)=O

Computed Properties

• Exact Mass: 206.094294304Da
• Monoisotopic Mass: 206.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Additional information on methyl 2-(4-oxobutyl)benzoate

Methyl 2-(4-Oxobutyl)Benzoate: A Comprehensive Overview

Methyl 2-(4-Oxobutyl)Benzoate, also known by its CAS number 615581-25-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure and properties, has garnered attention in recent years due to its potential in drug discovery, material science, and as a key intermediate in chemical synthesis. In this article, we delve into the structural features, synthesis methods, applications, and the latest research advancements related to methyl 2-(4-oxobutyl)benzoate.

The molecular structure of methyl 2-(4-oxobutyl)benzoate comprises a benzoate ester group attached to a 4-oxobutyl chain. This structure endows the compound with both aromatic and aliphatic characteristics, making it suitable for a wide range of chemical reactions. The presence of the ketone group (C=O) in the 4-oxobutyl chain introduces additional reactivity, which has been exploited in various synthetic pathways. Recent studies have highlighted the importance of such functional groups in enhancing the bioavailability and stability of pharmaceutical compounds.

From a synthetic perspective, methyl 2-(4-oxobutyl)benzoate can be synthesized through several routes, including nucleophilic acyl substitution and esterification reactions. One of the most efficient methods involves the reaction of 2-hydroxybenzoic acid with an appropriate alcohol derivative under acidic or basic conditions. The choice of reagents and reaction conditions plays a crucial role in determining the yield and purity of the final product. Researchers have recently explored green chemistry approaches to synthesize this compound, emphasizing the use of biodegradable solvents and catalysts to minimize environmental impact.

In terms of applications, methyl 2-(4-oxobutyl)benzoate has found significant utility in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable ester linkages makes it ideal for modifying drug molecules to improve their pharmacokinetic properties. For instance, recent studies have demonstrated its use as a precursor in the development of anti-inflammatory agents and anticancer drugs. Additionally, this compound has shown promise in material science as a building block for synthesizing advanced polymers and coatings with tailored mechanical properties.

The latest research on methyl 2-(4-oxobutyl)benzoate has focused on its potential as a chiral auxiliary in asymmetric synthesis. By incorporating this compound into chiral environments, chemists have achieved high enantioselectivity in various reactions, paving the way for the production of enantiopure compounds with therapeutic relevance. Furthermore, investigations into its photochemical properties have revealed its ability to act as a photosensitizer in photodynamic therapy (PDT), offering new avenues for cancer treatment.

In conclusion, methyl 2-(4-oxobutyl)benzoate (CAS No: 615581-25-4) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool in modern chemistry. As ongoing studies continue to uncover new functionalities and uses for this compound, its significance in both academic and industrial settings is expected to grow further.